(2R,3S)-2,3-Diaminosuccinic acid
Cat. No. B556924
CAS RN:
23220-52-2
M. Wt: 148.12 g/mol
InChI Key: PGNYNCTUBKSHHL-XIXRPRMCSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Molecular Structure Analysis
The molecular structure of “(2R,3S)-2,3-Diaminosuccinic acid” features centrosymmetric molecules . The InChI representation of the molecule isInChI=1S/C4H8N2O4/c5-1(3(7)8)2(6)4(9)10/h1-2H,5-6H2,(H,7,8)(H,9,10)/t1-,2+ . Physical And Chemical Properties Analysis
“(2R,3S)-2,3-Diaminosuccinic acid” has a molecular weight of 148.12 g/mol . It has a topological polar surface area of 127 Ų . The compound has a hydrogen bond donor count of 4 and a hydrogen bond acceptor count of 6 . The exact mass and monoisotopic mass of the compound are 148.04840674 g/mol .Scientific Research Applications
- Researchers have explored microbial synthesis of (2R,3S)-isocitric acid, which is structurally similar to meso-2,3-Diaminosuccinic acid. This compound has potential applications beyond its traditional role, showing promise in preventing and treating certain diseases .
- Meso-2,3-Diaminosuccinic acid (m-DASA) has been investigated for its ability to adsorb metal ions. For instance, a composite material containing m-DASA, polydopamine, and zinc oxide (DMSA/PDA/ZnO) demonstrated high adsorption capacity for cadmium ions (Cd²⁺) in acidic solutions. This makes it a potential candidate for ultra-trace Cd²⁺ preconcentration and analysis .
- Researchers have quantified and assessed the biodegradability of meso-2,3-Diaminosuccinic acid. Understanding its behavior in natural environments is crucial for environmental applications .
- Magnetic iron oxide nanoparticles (IONPs) based on meso-2,3-Diaminosuccinic acid have been developed due to their magnetic properties and promising catalytic activity. These nanoparticles find applications in various fields .
- D-amino acid oxidase was found to be inactive toward meso-2,3-Diaminosuccinic acid. This information is relevant for understanding enzymatic reactions involving this compound .
- Meso-2,3-Diaminosuccinic acid is an isomer of citric acid, and researchers have used its ability to form γ-lactone to separate it from other isomers. The γ-lactone of meso-2,3-Diaminosuccinic acid has distinct properties, aiding in its separation .
Microbial Synthesis and Production
Metal Ion Adsorption
Biodegradability Assessment
Catalytic Activity and Nanoparticles
Enzyme Inactivity
Isomer Separation
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar to isocitric acid, which is an intermediate in the tricarboxylic acid (tca) cycle
Mode of Action
As a structural isomer of isocitric acid, it might interact with the same enzymes and affect similar biochemical processes . .
Biochemical Pathways
(2R,3S)-2,3-Diaminosuccinic acid might be involved in the TCA cycle due to its structural similarity to isocitric acid . The TCA cycle is a crucial metabolic pathway that provides energy through the oxidation of acetyl-CoA. Any changes in this pathway can have significant downstream effects on cellular metabolism.
Result of Action
Given its potential involvement in the TCA cycle, it might influence energy production and other metabolic processes within the cell .
properties
IUPAC Name |
(2R,3S)-2,3-diaminobutanedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O4/c5-1(3(7)8)2(6)4(9)10/h1-2H,5-6H2,(H,7,8)(H,9,10)/t1-,2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGNYNCTUBKSHHL-XIXRPRMCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)N)(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[C@@H]([C@@H](C(=O)O)N)(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701307806 |
Source
|
| Record name | meso-2,3-Diaminosuccinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701307806 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,3S)-2,3-Diaminosuccinic acid | |
CAS RN |
23220-52-2 |
Source
|
| Record name | meso-2,3-Diaminosuccinic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23220-52-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | erythro-3-Aminoaspartic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023220522 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | meso-2,3-Diaminosuccinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701307806 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Erythro-3-aminoaspartic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.349 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Meso-2,3-bis(benzylamino)succinic acid (9.5 g, 0.029 mol) was dissolved in a mixture of glacial acetic acid (50 ml) and concentrated hydrochloric acid (50 ml). Hydrogenolysis was effected at ambient temperature with 10% palladium on charcoal (1.0 g) as catalyst. The reaction was run until NMR showed that unreacted starting material was no longer present. Water (100 ml) was added and the catalyst was removed by filtration. The filtrate was concentrated (rotavapor) and the residue was dissolved in dilute aqueous sodium hydroxide. pH was adjusted to approximately 5 upon addition of glacial acetic acid. Crystals were filtered off and washed.
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